![molecular formula C4H9O4P B6245531 2-[(dimethylphosphoryl)oxy]acetic acid CAS No. 2408972-70-1](/img/no-structure.png)
2-[(dimethylphosphoryl)oxy]acetic acid
Description
“2-[(dimethylphosphoryl)oxy]acetic acid” is a chemical compound with the molecular formula C4H9O4P . It has a molecular weight of 152.09 . The compound appears as a white or colorless to light yellow powder to lump to clear liquid .
Molecular Structure Analysis
The InChI code for “2-[(dimethylphosphoryl)oxy]acetic acid” is1S/C4H9O4P/c1-9(2,7)8-3-4(5)6/h3H2,1-2H3,(H,5,6) . This code represents the molecular structure of the compound. It is stored at room temperature and is shipped under normal conditions . The compound is a solid at 20 degrees Celsius .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(dimethylphosphoryl)oxy]acetic acid involves the reaction of dimethylphosphoryl chloride with glyoxylic acid in the presence of a base.", "Starting Materials": [ "Dimethylphosphoryl chloride", "Glyoxylic acid", "Base (e.g. triethylamine)" ], "Reaction": [ "Add dimethylphosphoryl chloride dropwise to a solution of glyoxylic acid in a suitable solvent (e.g. dichloromethane) and base at low temperature (0-5°C).", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2408972-70-1 |
Molecular Formula |
C4H9O4P |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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